S-Phenylmercapturic acid

Specification

• CAS No.: 4775-80-8
• Molecular Formula: C11H13NO3S
• Molecular Weight: 239.29 g/mol
• IUPAC Name: 2-acetamido-3-phenylsulfanylpropanoic acid
• Standard InChI: InChI=1S/C11H13NO3S/c1-8(13)12-10(11(14)15)7-16-9-5-3-2-4-6-9/h2-6,10H,7H2,1H3,(H,12,13)(H,14,15)
• Standard InChI Key: CICOZWHZVMOPJS-UHFFFAOYSA-N
• Isomeric SMILES: CC(=O)N[C@@H](CSC1=CC=CC=C1)C(=O)O
• SMILES: CC(=O)NC(CSC1=CC=CC=C1)C(=O)O
• Canonical SMILES: CC(=O)NC(CSC1=CC=CC=C1)C(=O)O
• Appearance: Assay:≥98%A crystalline solid

Introduction

S-Phenylmercapturic acid, also known as N-acetyl-S-phenyl-L-cysteine, is a compound that belongs to the class of organic compounds known as N-acyl-alpha amino acids. It is a urinary metabolite of benzene and serves as a biomarker for assessing benzene exposure in humans. This compound is particularly significant in occupational health and environmental monitoring due to its role in indicating exposure to benzene, a known carcinogen.

Role as a Biomarker

As a biomarker, S-phenylmercapturic acid is used to assess exposure to benzene, which is a common environmental pollutant and industrial chemical. It is particularly useful in distinguishing between different levels of exposure, such as those found in smokers versus non-smokers or in individuals with occupational exposure versus those with environmental exposure. The detection of this compound in urine can be achieved through various analytical methods, including high-performance liquid chromatography (HPLC), gas chromatography-mass spectrometry (GC-MS), and liquid chromatography-tandem mass spectrometry (LC-MS/MS).

Detection and Analysis Methods

The analysis of S-phenylmercapturic acid typically involves urine samples, which are collected and preserved without additives, then refrigerated or frozen until analysis. The NIOSH Manual of Analytical Methods (NMAM) provides guidelines for the detection of this compound using HPLC/MS/MS, which involves solid-phase extraction (SPE) with a C18 column.

Analytical Method	Description	Detection Limit
HPLC/MS/MS	High-performance liquid chromatography-tandem mass spectrometry with SPE using a C18 column.	Not specified in NMAM but typically in the range of ng/mL.
GC-MS	Gas chromatography-mass spectrometry, often used for volatile compounds but can be adapted for S-phenylmercapturic acid with appropriate derivatization.	Varies based on derivatization and instrument sensitivity.
LC-MS/MS	Liquid chromatography-tandem mass spectrometry, similar to HPLC/MS/MS but may use different columns or mobile phases.	Similar to HPLC/MS/MS, in the range of ng/mL.

Research Findings and Applications

Research on S-phenylmercapturic acid has focused on its utility as a biomarker for benzene exposure. Studies have shown that it can effectively distinguish between different exposure levels and populations. For instance, smokers and individuals with occupational exposure to benzene tend to have higher levels of S-phenylmercapturic acid in their urine compared to non-smokers or those with environmental exposure.

Population	Exposure Level	S-Phenylmercapturic Acid Levels
Smokers	High	Elevated levels in urine.
Non-smokers	Low	Lower levels compared to smokers.
Occupational	High	Higher levels due to increased exposure.
Environmental	Low	Lower levels, reflecting background exposure.